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Compound of Interest

Compound Name: Borax

Cat. No.: B076245 Get Quote

CAS Number: 1303-96-4[1][2]

This technical guide provides an in-depth overview of the chemical and physical properties,

toxicological data, and safety information for borax, also known as sodium tetraborate

decahydrate. The information is intended for researchers, scientists, and drug development

professionals.

Core Safety and Identification
Borax decahydrate is a white, odorless, crystalline solid.[1] While it is a naturally occurring

mineral, it is not without hazards. It is classified as a reproductive toxicity category 2 substance

and a serious eye irritant.[3]

GHS Hazard Statements:

H319: Causes serious eye irritation.[3]

H361: Suspected of damaging fertility or the unborn child.[3]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for borax decahydrate.
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Table 1: Physicochemical Properties of Borax
Decahydrate

Property Value Reference

Molecular Formula Na₂B₄O₇·10H₂O [1]

Molecular Weight 381.37 g/mol [4][5][6]

Appearance
White, odorless, crystalline

solid
[1][4]

Melting Point 62 °C (144 °F) (decomposes) [4]

Boiling Point 1,575 °C (2,867 °F) [7]

Specific Gravity 1.71 - 1.73 g/cm³ [4][8]

Solubility in Water 4.71% @ 20°C [4]

pH 9.2 (1% solution) [4]

Table 2: Toxicological Data for Borax Decahydrate
Endpoint Species Route Value Reference

LD50 (Acute

Oral)
Rat Oral

4,500 - 6,000

mg/kg
[9][10]

LD50 (Acute

Dermal)
Rabbit Dermal > 2,000 mg/kg [9][10]

LC50 (Acute

Inhalation)
Rat Inhalation > 2.0 mg/L [4][9][10]

Skin Irritation Rabbit Dermal Non-irritant [4][9][10]

Eye Irritation Rabbit Ocular Irritant [4][9]

Table 3: Occupational Exposure Limits for Borax
Decahydrate
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Organization Limit Value

ACGIH TLV-TWA 5 mg/m³

NIOSH REL-TWA 5 mg/m³[1]

OSHA PEL 10 mg/m³ (total dust)

Experimental Protocols
The assessment of borax's safety profile relies on standardized experimental protocols, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye remains untreated and serves as a control.[11]

Observation: The eyes are examined for signs of irritation, such as redness, swelling, and

discharge, at specific intervals (1, 24, 48, and 72 hours after application). The reversibility of

any observed effects is also assessed.

Endpoint: The severity of the ocular reactions is scored to determine the irritation potential of

the substance.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline outlines the procedure for evaluating the potential of a substance to cause skin

irritation or corrosion.
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Methodology:

Animal Model: The albino rabbit is the recommended species.

Procedure: The test substance is applied to a small, shaved area of the animal's skin.[12] A

control site on the same animal remains untreated. The application site is typically covered

with a gauze patch.

Observation: The skin is examined for erythema (redness) and edema (swelling) at various

time points after application.

Endpoint: The degree of skin reaction is scored to classify the substance's irritation or

corrosive potential.[12]

Signaling Pathways and Workflows
Potential Mechanism of Reproductive Toxicity
While the precise molecular mechanism of borax-induced reproductive toxicity is not fully

elucidated, studies in animal models suggest that high doses of borates can lead to testicular

effects, including testicular atrophy and reduced sperm production.[13][14] It is hypothesized

that boron may interfere with key enzymes or signaling pathways involved in spermatogenesis.
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Caption: Hypothetical pathway of borax-induced reproductive toxicity.
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Safe Handling and Emergency Response Workflow
Proper handling and emergency preparedness are crucial when working with borax. The

following workflow outlines the key steps for safe use and response to accidental exposure.

Safe Handling Protocol

Accidental Exposure

Emergency Response

Wear Appropriate PPE
(Gloves, Goggles)

Ensure Adequate Ventilation

Handle with Care to Avoid Dust

Store in a Cool, Dry, Well-Ventilated Area Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with Water for 15 mins Wash with Soap and Water Move to Fresh Air Seek Immediate Medical Attention

Seek Medical Attention if Irritation Persists

Click to download full resolution via product page
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Caption: Workflow for safe handling and emergency response for borax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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